Cas no 1077628-72-8 (5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile)

5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile structure
1077628-72-8 structure
Product Name:5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
CAS No:1077628-72-8
MF:C11H10N4
MW:198.22390127182
CID:1098189
PubChem ID:66885838
Update Time:2025-04-20

5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
    • 5-amino-2-(4-methyl-1H-imidazol-1-yl)Benzonitrile
    • OJNAIKRVVNZIRO-UHFFFAOYSA-N
    • 1077628-72-8
    • 5-amino-2-(4-methyl-imidazol-1-yl)-benzonitrile
    • SCHEMBL1038927
    • DA-38058
    • Inchi: 1S/C11H10N4/c1-8-6-15(7-14-8)11-3-2-10(13)4-9(11)5-12/h2-4,6-7H,13H2,1H3
    • InChI Key: OJNAIKRVVNZIRO-UHFFFAOYSA-N
    • SMILES: N1(C=NC(C)=C1)C1C=CC(=CC=1C#N)N

Computed Properties

  • Exact Mass: 198.090546336g/mol
  • Monoisotopic Mass: 198.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.6Ų

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